Cas no 1361850-94-3 (2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl)

• Product Name: 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl
• CAS No: 1361850-94-3
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4993982
• Update Time: 2025-08-04

2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-7-1-3-9(11(15)5-7)10-4-2-8(6-12(10)16)19-13(17)18/h1-6,13H
• InChI Key： FKFKBTYBGPSFPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=CC=1Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl

Introduction to 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl (CAS No. 1361850-94-3)

2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl is a highly specialized organic compound with the CAS registry number 1361850-94-3. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound consists of two phenyl rings connected by a single bond, with specific substituents attached to each ring. The presence of chlorine atoms and difluoromethoxy groups introduces significant electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

The synthesis of 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl involves advanced organic chemistry techniques, including nucleophilic substitution and coupling reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which is crucial for its application in specialized industries. Researchers have also explored the stereochemistry of this compound, revealing insights into its molecular geometry and reactivity patterns.

One of the most notable applications of 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl is in the field of materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent breakthroughs have demonstrated its potential as a building block for high-performance organic light-emitting diodes (OLEDs) and flexible electronics.

In addition to its electronic applications, this compound has shown potential in the pharmaceutical industry. Studies have indicated that 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl exhibits bioactivity against certain enzymes and receptors, making it a valuable lead compound for drug discovery. Researchers are currently investigating its pharmacokinetic properties and toxicity profiles to assess its suitability as a therapeutic agent.

The environmental impact of 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl is another area of active research. Given its complex structure and potential persistence in the environment, scientists are evaluating its biodegradation pathways and ecological effects. Preliminary findings suggest that this compound may undergo rapid degradation under specific environmental conditions, reducing its potential risks to ecosystems.

From a manufacturing perspective, the production of CAS No. 1361850-94-3 requires stringent quality control measures to ensure consistency and safety. Advanced purification techniques, such as chromatography and crystallization, are employed to isolate the compound in high purity. These efforts are essential for maintaining the reliability of this compound in both research and commercial settings.

In conclusion, 2'-Chloro-2,4-dichloro-4'-difluoromethoxy-biphenyl (CAS No. 1361850-94-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, paving the way for new advancements in materials science, pharmaceuticals, and beyond. As our understanding of this compound deepens, it holds immense potential to contribute to technological progress and sustainable development.